Cas no 518989-97-4 (3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)-)

3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)- structure
518989-97-4 structure
Product Name:3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)-
CAS No:518989-97-4
MF:C8H3ClF3NO4
MW:269.561931848526
CID:4016621
PubChem ID:2778416
Update Time:2025-04-22

3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)-
    • RPVDIEAEQRAQRW-UHFFFAOYSA-N
    • 518989-97-4
    • AKOS024263000
    • 2-chloro-5-(trifluoromethyl)pyridine-3,4-dicarboxylic Acid
    • Inchi: 1S/C8H3ClF3NO4/c9-5-4(7(16)17)3(6(14)15)2(1-13-5)8(10,11)12/h1H,(H,14,15)(H,16,17)
    • InChI Key: RPVDIEAEQRAQRW-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC=C(C(F)(F)F)C(C(O)=O)=C1C(O)=O

Computed Properties

  • Exact Mass: 268.9702698Da
  • Monoisotopic Mass: 268.9702698Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 87.5Ų

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